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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B039005

An In-depth Technical Guide to Butyl Dihydrogen Phosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Butyl dihydrogen phosphate, a
versatile organophosphate compound. It details its chemical identity, physicochemical
properties, relevant experimental protocols, and key applications. This document is intended to
be a valuable resource for professionals engaged in research and development.

Synonyms and Alternative Names

Butyl dihydrogen phosphate is known by a variety of names in scientific literature and
commercial contexts. Understanding these different appellations is crucial for comprehensive
literature searches and material sourcing.
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Type Name
IUPAC Name Butyl dihydrogen phosphate
Synonyms mono-n-butylphosphoric acid

Acid butyl phosphate

Butyl acid phosphate

Butyl diacid phosphate

Butyl dibasic acid phosphate

Monobutylphosphoric acid

n-butylphosphoric acid

Phosphoric acid, monobutyl ester

Trade/Code Names JAMP-4P
MP-4

JP-504

CAS Number 1623-15-0

Additionally, various salts of Butyl dihydrogen phosphate are available, each with its own
uniqgue CAS number.[1]

Quantitative Data

The physicochemical properties of Butyl dihydrogen phosphate are summarized in the tables
below, providing a clear reference for its characteristics.

Table 2.1: General and Physical Properties
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Property Value

Molecular Formula C4H1104P

Molecular Weight 154.10 g/mol

Appearance Colorless to light brown liquid/oil

Density 1.283 g/cm3 (Predicted)

Boiling Point 272.5 °C at 760 mmHg

Flash Point 118.6 °C

pKa 1.97 + 0.10 (Predicted)

Solubility Slightly soluble in DMSO, Ethyl Acetate,
Methanol

Table 2.2: Chemical and Safety Identifiers

Identifier Value

CAS Number 1623-15-0

EC Number 216-604-4

UN Number 1718

InChl Key BNMJSBUIDQYHIN-UHFFFAOY SA-N

Canonical SMILES

CCCCOP(=0)(0)0

Hazard Class

8 (Corrosive)

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Butyl dihydrogen phosphate are

provided below. These protocols are based on established chemical principles and analytical

techniques.

Generalized Synthesis of n-Butyl Phosphate
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This protocol describes a common method for the phosphorylation of an alcohol using
phosphoryl chloride (POCIs).[2]

Materials:

n-Butyl alcohol (anhydrous)

Phosphorus oxychloride (POCIs)

Pyridine (anhydrous)

Benzene (anhydrous)

Anhydrous sodium sulfate

Water

Equipment:

e 2-liter round-bottomed flask

o Reflux condenser

e Liquid-sealed mechanical stirrer

e Dropping funnel

e Thermometer

e |ce-salt bath

Procedure:

« In the flask, combine 222 g of dry n-butyl alcohol, 260 g of pyridine, and 275 cc of dry
benzene.

e Cool the stirred solution to -5°C using an ice-salt bath.
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» Slowly add 153 g of phosphorus oxychloride dropwise, maintaining the temperature below
10°C.

 After the addition is complete, heat the mixture to reflux and maintain for two hours.

e Cool the mixture to room temperature and add 400-500 cc of water to dissolve the pyridine
hydrochloride.

o Separate the benzene layer, wash it with 100-150 cc of water, and dry over 20 g of
anhydrous sodium sulfate.

e Remove benzene and other low-boiling materials by distillation at 40-50 mm pressure until
the vapor temperature reaches 90°C.

Collect the n-butyl phosphate fraction at 160-162°/15 mm or 143-145°/8 mm.

Analytical Determination by HPLC

A reverse-phase High-Performance Liquid Chromatography (HPLC) method can be used for
the analysis of Butyl dihydrogen phosphate.[3]

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: Newcrom R1 reverse-phase column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, replace phosphoric acid with formic acid.

Detector: UV detector.

Procedure:

o Standard Preparation: Prepare a stock solution of Butyl dihydrogen phosphate reference
standard in the mobile phase. Create a series of calibration standards by diluting the stock
solution.
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o Sample Preparation: Dilute the sample containing Butyl dihydrogen phosphate in the
mobile phase to a concentration within the calibration range.

« Injection: Inject the prepared sample and standards onto the HPLC system.

e Analysis: Identify and quantify the Butyl dihydrogen phosphate peak based on the
retention time and the calibration curve generated from the standards.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis and a general
analytical workflow for Butyl dihydrogen phosphate.

n-Butyl Alcohol
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Caption: Workflow for the synthesis of n-butyl phosphate.
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Caption: General analytical workflow for Butyl dihydrogen phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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